Cas no 2229487-97-0 (3-methoxy-3-(3-methyloxetan-3-yl)methylazetidine)

• Product Name: 3-methoxy-3-(3-methyloxetan-3-yl)methylazetidine
• CAS No: 2229487-97-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6441170
• PubChem ID: 165842281
• Update Time: 2025-05-19

3-methoxy-3-(3-methyloxetan-3-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-(3-methyloxetan-3-yl)methylazetidine
• EN300-2001380
• 3-methoxy-3-[(3-methyloxetan-3-yl)methyl]azetidine
• 2229487-97-0

• Inchi： 1S/C9H17NO2/c1-8(6-12-7-8)3-9(11-2)4-10-5-9/h10H,3-7H2,1-2H3
• InChI Key： BJHPDRWHCLPWFJ-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)CC1(CNC1)OC

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-methoxy-3-(3-methyloxetan-3-yl)methylazetidine

Recent Advances in the Study of 3-Methoxy-3-(3-methyloxetan-3-yl)methylazetidine (CAS: 2229487-97-0)

The compound 3-methoxy-3-(3-methyloxetan-3-yl)methylazetidine (CAS: 2229487-97-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 3-methoxy-3-(3-methyloxetan-3-yl)methylazetidine. Researchers have developed novel catalytic methods to achieve high yields and enantioselectivity, which are critical for its application in drug development. The compound's oxetane and azetidine rings contribute to its stability and bioavailability, making it a promising scaffold for further modifications.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 3-methoxy-3-(3-methyloxetan-3-yl)methylazetidine exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. However, further pharmacokinetic and toxicological studies are required to validate its safety and efficacy.

One of the most exciting developments is the integration of computational modeling and high-throughput screening to identify derivatives of 3-methoxy-3-(3-methyloxetan-3-yl)methylazetidine with enhanced pharmacological properties. These efforts have led to the discovery of several lead compounds currently undergoing preclinical evaluation. The ability to fine-tune the compound's structure while maintaining its core pharmacophore underscores its versatility in drug design.

Despite these advancements, challenges remain in scaling up the synthesis and optimizing the compound's metabolic stability. Researchers are exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to address these issues. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-methoxy-3-(3-methyloxetan-3-yl)methylazetidine represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features and demonstrated biological activity position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and development efforts will be crucial in unlocking its full potential.